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Compound of Interest

Compound Name: 3-Aminoisonicotinic acid

Cat. No.: B021587 Get Quote

Essential Safety and Handling Guide for 3-
Aminoisonicotinic Acid
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 3-Aminoisonicotinic acid.

Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

Operational Plan: Step-by-Step Handling
Procedures
3-Aminoisonicotinic acid should be handled with caution, recognizing it as a hazardous

chemical. It is known to cause skin and eye irritation and may cause respiratory irritation.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible and have been

recently tested.

Before starting, clear the workspace of any unnecessary items and ensure all required

equipment is within easy reach inside the fume hood.
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2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

Wear a lab coat or a chemical-resistant apron.

Use nitrile or neoprene gloves. Latex gloves are not recommended.[2]

Ensure gloves are inspected for any damage before use.

Respiratory Protection:

Under normal fume hood use, additional respiratory protection is not typically required.

If there is a risk of generating significant dust, a NIOSH-approved respirator for

particulates should be used.[3]

3. Handling the Chemical:

Keep the container of 3-Aminoisonicotinic acid tightly closed when not in use.[4]

When weighing or transferring the solid, do so carefully to minimize dust generation.

Avoid direct contact with the skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[2]

4. In Case of a Spill:

For minor spills, carefully sweep up the solid material, avoiding dust creation, and place it

into a labeled container for disposal.[4]

For major spills, evacuate the area and follow your institution's emergency procedures.

5. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[4]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4]

Quantitative Data for 3-Aminoisonicotinic Acid
The following table summarizes key quantitative information for 3-Aminoisonicotinic acid. It is

important to note that specific Occupational Exposure Limits (OELs) have not been established

for this compound. The values for 2-Aminopyridine are provided for reference as a structurally

related compound but should not be used as formal exposure limits for 3-Aminoisonicotinic
acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://aksci.com/sds/J58665_SDS.pdf
https://aksci.com/sds/J58665_SDS.pdf
https://www.benchchem.com/product/b021587?utm_src=pdf-body
https://www.benchchem.com/product/b021587?utm_src=pdf-body
https://www.benchchem.com/product/b021587?utm_src=pdf-body
https://www.benchchem.com/product/b021587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference / Notes

Chemical Identity

CAS Number 7579-20-6 [1][6]

Molecular Formula C₆H₆N₂O₂ [3][6]

Molecular Weight 138.12 g/mol [6]

Physical Properties

Appearance Yellow solid [6]

Occupational Exposure Limits

(OELs)

OSHA PEL (TWA) Not Established

NIOSH REL (TWA) Not Established

ACGIH TLV (TWA) Not Established

Reference OELs for 2-

Aminopyridine

For reference only; not official

limits for 3-Aminoisonicotinic

acid.

OSHA PEL (8-hour TWA) 0.5 ppm (2 mg/m³) [7][8]

NIOSH REL (10-hour TWA) 0.5 ppm (2 mg/m³) [7][8]

ACGIH TLV (8-hour TWA) 0.5 ppm (1.9 mg/m³) [9]

Disposal Plan
Proper disposal of 3-Aminoisonicotinic acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Unused 3-Aminoisonicotinic acid should be treated as hazardous

chemical waste.

Container Disposal: Do not reuse empty containers. They should be triple-rinsed (if

appropriate for the subsequent use of the container) and disposed of as chemical waste.[4]
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Disposal Method:

Collect waste material in a clearly labeled, sealed, and appropriate container.

Dispose of the chemical waste through a licensed and approved waste disposal

contractor.

Adhere to all local, state, and federal regulations regarding hazardous waste disposal.[4]

Environmental Precautions: Do not allow the chemical to enter drains, soil, or waterways.[4]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 3-
Aminoisonicotinic acid in a laboratory setting.
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Preparation
- Verify fume hood function

- Assemble all materials
- Don appropriate PPE

Weighing & Transfer
- Perform inside fume hood
- Minimize dust generation

- Keep container closed when not in use

Experimental Use
- Conduct experiment within fume hood

- Avoid contact and inhalation

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Disposal
- Segregate waste

- Label waste container clearly
- Store in designated area

PPE Removal & Hygiene
- Remove lab coat and gloves

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Aminoisonicotinic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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